Cas no 2138359-36-9 (2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1, 2,3,4-tetrahydroisoquinoline-8-carboxylic acid)

• Product Name: 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1, 2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• CAS No: 2138359-36-9
• MF: C₂₅H₂₀FNO₄
• MW: 417.429010391235
• CID: 6470205
• Update Time: 2025-06-08

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1, 2,3,4-tetrahydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1, 2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• 2,8(1H)-Isoquinolinedicarboxylic acid, 7-fluoro-3,4-dihydro-, 2-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C25H20FNO4/c26-22-10-9-15-11-12-27(13-20(15)23(22)24(28)29)25(30)31-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,21H,11-14H2,(H,28,29)
• InChI Key： LHGYBZAADYHEGG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(F)=C2C(O)=O)CCN1C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 615.6±55.0 °C(Predicted)
• pka: 3.13±0.20(Predicted)

Additional information on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1, 2,3,4-tetrahydroisoquinoline-8-carboxylic acid

Comprehensive Analysis of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2138359-36-9)

The compound 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2138359-36-9) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry for its pharmacological potential. This molecule features a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, which is pivotal in peptide synthesis and solid-phase chemistry. The presence of a fluoro substituent at the 7-position enhances its metabolic stability and binding affinity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated heterocycles has surged due to their applications in pharmaceuticals and agrochemicals. Researchers are particularly interested in how CAS No. 2138359-36-9 can be leveraged to develop novel central nervous system (CNS) therapeutics, given the tetrahydroisoquinoline scaffold's historical relevance in neuroactive compounds. The carboxylic acid moiety further allows for derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

The synthesis of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid typically involves multi-step organic transformations, including Fmoc protection, electrophilic fluorination, and cyclization. These processes are optimized for high yield and purity, catering to the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity.

From an industrial perspective, CAS No. 2138359-36-9 aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and energy consumption during its production. Additionally, its compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput screening in biotechnology labs.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorescent probes due to the Fmoc group's UV-active properties. Its stability under physiological conditions also makes it a candidate for diagnostic imaging agents. Researchers are exploring its utility in targeted drug delivery systems, where the carboxylic acid can be conjugated to nanoparticles or antibodies.

Frequently asked questions about 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid include its solubility profile (typically in polar aprotic solvents like DMF or DMSO), storage conditions (recommended at -20°C under inert atmosphere), and compatibility with amide coupling reagents such as HATU or EDCI. These details are critical for experimental reproducibility.

In summary, CAS No. 2138359-36-9 represents a versatile building block with cross-disciplinary relevance. Its unique combination of fluorine and Fmoc functionalities positions it at the forefront of innovations in drug development, bioconjugation, and molecular imaging. As synthetic methodologies advance, its role in addressing unmet medical needs is expected to expand significantly.